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Compound of Interest

Compound Name: Nazartinib

Cat. No.: B611988 Get Quote

Introduction

Nazartinib, also known as EGF816, is a third-generation epidermal growth factor receptor

(EGFR) tyrosine kinase inhibitor (TKI).[1][2] It is a covalent, irreversible, and mutant-selective

inhibitor potent against activating EGFR mutations (L858R, ex19del) and the T790M resistance

mutation, while largely sparing wild-type EGFR.[3][4] Accurate preparation and proper storage

of Nazartinib stock solutions are critical for ensuring its stability and obtaining reliable and

reproducible results in preclinical and clinical research. These application notes provide

detailed protocols for the preparation and storage of Nazartinib stock solutions for laboratory

use.

Data Presentation
Quantitative data regarding the solubility, storage, and stability of Nazartinib are summarized

in the tables below for easy reference and comparison.

Table 1: Solubility of Nazartinib
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

DMSO 99[3][4][5] 199.99[3][4][5]

Use fresh,
anhydrous DMSO
as moisture can
reduce solubility.
[4]

Ethanol 99[3][4] 199.99[3][4] -

| Water | Insoluble[3][4] | Insoluble[3][4] | - |

Note: The molecular weight of Nazartinib is 495.02 g/mol .[3][5]

Table 2: Storage and Stability of Nazartinib

Form Storage Temperature Stability Period

Solid Powder -20°C 3 years[3][4][6]

4°C 2 years[6]

In Solvent -80°C 1-2 years[3][4][6][7]

| | -20°C | 1 month[4][8] |

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nazartinib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Nazartinib using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

Nazartinib powder (MW: 495.02 g/mol )

Anhydrous, sterile-filtered DMSO
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Safety Precautions:

Handle Nazartinib powder in a well-ventilated area or a chemical fume hood.[7]

Avoid inhalation of the powder and direct contact with skin and eyes.[7]

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, throughout the

procedure.[7]

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Nazartinib.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 495.02 g/mol x 1000 mg/g = 4.95 mg

Weighing: Carefully weigh out 4.95 mg of Nazartinib powder using an analytical balance and

transfer it to a sterile vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the Nazartinib powder.

Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
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Gentle warming of the solution to 37°C or brief sonication can be used to aid dissolution if

necessary.[8]

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[4]

[8]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for short-

term storage (up to 1 month).[3][4][6][7][8]

Visualizations
Diagram 1: Nazartinib Stock Solution Workflow
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Caption: Workflow for Nazartinib stock solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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